Cas no 2248292-99-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate
• CAS No: 2248292-99-9
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 6059413
• PubChem ID: 165729054
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6520086
• 2248292-99-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate

• Inchi： 1S/C19H14N2O4S/c22-17(12-15(16-8-5-11-26-16)20-9-3-4-10-20)25-21-18(23)13-6-1-2-7-14(13)19(21)24/h1-11,15H,12H2
• InChI Key： CBRGOZXYJNHBCY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)N1C=CC=C1

Computed Properties

• Exact Mass: 366.06742811g/mol
• Monoisotopic Mass: 366.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate (CAS No. 2248292-99-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate, identified by its CAS number 2248292-99-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of heterocyclic rings and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of isoindole, pyrrole, and thiophene moieties within its framework suggests a rich chemical diversity that may contribute to its biological activity.

Recent studies have highlighted the importance of multifunctional scaffolds in the development of novel therapeutic agents. The 1,3-dioxo group, a key feature of this compound, often serves as a critical pharmacophore in various bioactive molecules. Its ability to engage in hydrogen bonding and stabilize charged intermediates makes it particularly valuable in designing molecules with enhanced binding affinity and selectivity. The integration of this moiety with the aromatic systems of pyrrole and thiophene creates a complex three-dimensional structure that could interact with biological targets in unique ways.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their pharmacological properties. The dihydro bridge connecting the isoindole ring to the acetoate functionality introduces additional conformational flexibility, which may influence the compound's solubility, permeability, and metabolic stability. These factors are crucial for evaluating the compound's potential as a lead candidate in clinical development.

The combination of pyrrole and thiophene in this molecule is particularly noteworthy. Both heterocycles are well-documented for their role in medicinal chemistry, with numerous examples demonstrating their efficacy as pharmacological agents. The thiophen-2-yl substituent, in particular, has been shown to enhance binding interactions due to its ability to form stable coordination complexes with metal ions and biological macromolecules. This feature may be exploited to develop targeted therapies for conditions involving metal-dependent enzymes or receptors.

Current research in synthetic organic chemistry has focused on developing efficient methodologies for constructing complex molecular architectures. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-yl)-3-(thiophen-2-yl)propanoate exemplifies these advancements, showcasing the ability to integrate multiple heterocyclic systems into a single framework with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving these synthetic milestones.

The biological evaluation of this compound is an ongoing area of investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, the structural motif shared by this molecule with known bioactive compounds has been associated with modulatory effects on pathways involved in inflammation, neurodegeneration, and metabolic disorders. Further investigation into its pharmacological profile could uncover novel therapeutic applications.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to model the binding interactions between this compound and potential biological targets. These studies provide valuable insights into the molecular basis of its activity and guide experimental efforts toward optimizing its pharmacological properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1H-pyrrol-1-y)-3-(thiophen-2-y)propanoate (CAS No. 2248292-99) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As our understanding of complex molecular systems continues to evolve, compounds like this one will play a crucial role in advancing drug discovery efforts worldwide.